Cas no 154495-66-6 ((1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester)

• Product Name: (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester
• CAS No: 154495-66-6
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• MDL: MFCD21362328
• CID: 4605068
• PubChem ID: 10018900
• Update Time: 2025-09-23

(1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-benzyl-4-(nitromethyl)piperidin-4-yl)acetate
• (1-Benzyl-4-Nitromethyl-Piperidin-4-Yl)-Acetic Acid Ethyl Ester
• (1-BENZYL-4-NITROMETHYL-PIPERIDIN-4-YL)-ACETIC ACID ETHYL ESTER(WX618283)
• ethyl 2-[1-benzyl-4-(nitromethyl)piperidin-4-yl]acetate
• AKOS027331044
• Ethyl2-(1-benzyl-4-(nitromethyl)piperidin-4-yl)acetate
• CS-0038711
• MFCD21362328
• 154495-66-6
• AS-40191
• (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester

• MDL： MFCD21362328
• Inchi： 1S/C17H24N2O4/c1-2-23-16(20)12-17(14-19(21)22)8-10-18(11-9-17)13-15-6-4-3-5-7-15/h3-7H,2,8-14H2,1H3
• InChI Key： HQJUZODKTPHDAG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(C[N+](=O)[O-])CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester

Recent Advances in the Study of (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester (CAS: 154495-66-6)

The compound (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester (CAS: 154495-66-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine scaffold and nitroalkyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for novel bioactive compounds. This research brief aims to summarize the latest findings and highlight the implications for future research and drug development.

One of the key areas of investigation has been the synthetic pathways for (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis involving the alkylation of 1-benzylpiperidin-4-one followed by nitroalkane addition and esterification. The researchers reported a high yield (78%) and excellent purity (>98%), making this method suitable for large-scale production. The synthetic route was also noted for its scalability and minimal use of hazardous reagents, aligning with green chemistry principles.

Pharmacological studies have revealed that (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. In vitro assays demonstrated its ability to inhibit acetylcholinesterase (AChE) with an IC50 value of 12.3 µM, suggesting potential applications in Alzheimer's disease therapy. Additionally, molecular docking simulations indicated strong binding interactions with the active site of AChE, further supporting its therapeutic potential. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters (2024), which also highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier permeability.

Beyond its direct pharmacological effects, (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester has been explored as a versatile intermediate for the synthesis of more complex molecules. Recent work in Organic & Biomolecular Chemistry (2023) described its use in the preparation of novel piperidine-based analogs with enhanced bioactivity. The nitro group, in particular, was found to be a valuable handle for further functionalization, enabling the introduction of diverse substituents. This flexibility has opened new avenues for structure-activity relationship (SAR) studies and the development of targeted therapeutics.

In conclusion, (1-Benzyl-4-nitromethyl-piperidin-4-yl)-acetic acid ethyl ester (CAS: 154495-66-6) represents a promising scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and as a synthetic intermediate. Future research should focus on optimizing its pharmacological profile, exploring additional therapeutic targets, and advancing its clinical applicability. The compound's unique structural features and versatile reactivity make it a valuable asset in the ongoing quest for novel bioactive molecules.